Cas no 27090-63-7 (N,N,N',N'-Tetrabutylhexane-1,6-diamine)

• Product Name: N,N,N',N'-Tetrabutylhexane-1,6-diamine
• CAS No: 27090-63-7
• MF: C₂₂H₄₈N₂
• MW: 340.629926681519
• MDL: MFCD00192467
• CID: 282087
• PubChem ID: 94377
• Update Time: 2025-11-01

N,N,N',N'-Tetrabutylhexane-1,6-diamine Chemical and Physical Properties

Names and Identifiers

• 1,6-Hexanediamine,N1,N1,N6,N6-tetrabutyl-
• N,N,N',N'-tetrabutylhexane-1,6-diamine
• 1,6-Hexanediamine,N,N,N',N'-tetrabutyl
• DSSTox_CID_7920
• EINECS 248-219-2
• N,N,N',N'-Tetrabutyl-1,6-hexanediamine
• N,N,N',N'-Tetra-n-butylhexamethylendiamin
• 1,6-Hexanediamine, N,N,N',N'-tetrabutyl-
• 441AFN19XS
• 1,6-Hexanediamine, N1,N1,N6,N6-tetrabutyl-
• DSSTox_RID_78610
• DSSTox_GSID_27920
• UPPIBFVZIFKMFO-UHFFFAOYSA-N
• dibutyl[6-(dibutylamino)hexyl]amine
• Tox21_303434
• N,N,N,N-Tetrabutyl-1,6-hexanediamine
• NCGC00164176
• D86394
• W-110687
• N1,N1,N6,N6-tetrabutylhexane-1,6-diamine
• DTXSID1027920
• N, N, N', N'-tetrabutylhexane-1, 6-diamine
• DTXCID107920
• NCGC00164176-01
• N,N,N',N'-TETRABUTYLHEXAMETHYLENEDIAMINE
• CHEMBL1883609
• CAS-27090-63-7
• AKOS037645927
• NS00028255
• NCGC00257314-01
• 27090-63-7
• UNII-441AFN19XS
• AS-64852
• SCHEMBL272021
• Q27258686
• N，N'-Di-n-butyl-1，6-hexanediamine
• N,N,N',N'-Tetrabutylhexane-1,6-diamine

• MDL： MFCD00192467
• Inchi： 1S/C22H48N2/c1-5-9-17-23(18-10-6-2)21-15-13-14-16-22-24(19-11-7-3)20-12-8-4/h5-22H2,1-4H3
• InChI Key： UPPIBFVZIFKMFO-UHFFFAOYSA-N
• SMILES： N(CCCC)(CCCC)CCCCCCN(CCCC)CCCC

Computed Properties

• Exact Mass: 340.38200
• Monoisotopic Mass: 340.382
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 19
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 6.7
• Topological Polar Surface Area: 6.5

Experimental Properties

• Color/Form: Not available
• Density: 0.82 g/mL at 25 °C(lit.)
• Boiling Point: 83 °C2 mm Hg(lit.)
• Flash Point: 135 °F
• Refractive Index: n20/D 1.451(lit.)
• PSA: 6.48000
• LogP: 6.35120
• Solubility: Not available

N,N,N',N'-Tetrabutylhexane-1,6-diamine Security Information

• Hazardous Material transportation number：UN 1992 3/PG 3
• WGK Germany：3
• Hazard Category Code： 22-34-43
• Safety Instruction： S23; S26; S27; S36/37/39; S45
• RTECS：MO1360000
• Hazardous Material Identification：
• Risk Phrases：R22; R34; R43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N,N,N',N'-Tetrabutylhexane-1,6-diamine

N,N,N',N'-Tetrabutylhexane-1,6-diamine: A Comprehensive Overview

N,N,N',N'-Tetrabutylhexane-1,6-diamine (CAS No. 27090-63-7) is a versatile organic compound that has garnered significant attention in various fields of chemistry and materials science. This compound, with its unique structure and properties, plays a crucial role in the synthesis of advanced materials, pharmaceuticals, and specialty chemicals. In this article, we delve into the structural characteristics, synthesis methods, applications, and recent advancements related to N,N,N',N'-Tetrabutylhexane-1,6-diamine.

The molecular structure of N,N,N',N'-Tetrabutylhexane-1,6-diamine consists of a hexane backbone with two amine groups at the 1 and 6 positions. Each amine group is substituted with a butyl chain, providing the molecule with excellent solubility in organic solvents and high thermal stability. This structure not only enhances its reactivity but also makes it an ideal precursor for the synthesis of polyamides, polyurethanes, and other high-performance polymers.

Recent studies have highlighted the potential of N,N,N',N'-Tetrabutylhexane-1,6-diamine in the development of novel materials for energy storage applications. Researchers have demonstrated that this compound can serve as a building block for the synthesis of advanced cathode materials in lithium-ion batteries. The unique electronic properties of the molecule enable efficient charge transfer and improved cycling stability, making it a promising candidate for next-generation battery technologies.

In addition to its role in energy storage, N,N,N',N'-Tetrabutylhexane-1,6-diamine has found applications in drug delivery systems. Its ability to form stable complexes with metal ions has been exploited in the design of biocompatible nanoparticles for targeted drug delivery. Recent experiments have shown that these nanoparticles exhibit enhanced pharmacokinetics and reduced toxicity compared to conventional drug delivery systems.

The synthesis of N,N,N',N'-Tetrabutylhexane-1,6-diamine typically involves a multi-step process that includes alkylation and amidation reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound.

Moreover, the environmental impact of N,N,N',N'-Tetrabutylhexane-1,6-diamine has been a topic of interest in recent research. Studies have shown that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further investigations are required to fully understand its long-term environmental fate and potential risks.

In conclusion, N,N,N',N'-Tetrabutylhexane-1,6-diamine (CAS No. 27090-63-7) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties make it an invaluable tool in modern chemistry and materials science. As research continues to uncover new uses for this compound, it is poised to play an even more significant role in shaping future technological advancements.